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Compound of Interest

Compound Name: Bicalutamide-d4

Cat. No.: B563003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Bicalutamide-d4 stock solutions, a critical component for accurate and reproducible in vitro

and in vivo studies. Bicalutamide-d4, a deuterated analog of the non-steroidal anti-androgen

Bicalutamide, is commonly used as an internal standard in quantitative bioanalytical assays.

Physicochemical Properties and Solubility
Bicalutamide-d4 is a white to off-white solid.[1] Proper stock solution preparation is crucial due

to its low aqueous solubility. The compound is practically insoluble in water but soluble in

several organic solvents.[2][3][4]

Table 1: Solubility of Bicalutamide in Organic Solvents
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Solvent Solubility (approx.)

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL[5]

Dimethylformamide (DMF) 20 mg/mL[6]

Acetone Soluble[2][4]

Tetrahydrofuran (THF) Soluble[2][4]

Ethanol 1 - 7 mg/mL[4][6]

Methanol Sparingly soluble[2] / Soluble

Chloroform Slightly soluble[2]

Note: Data primarily refers to Bicalutamide, but is a reliable proxy for Bicalutamide-d4 due to

their structural similarity.

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of Bicalutamide-d4 in

DMSO.

Materials:

Bicalutamide-d4 (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettors and sterile tips

Procedure:
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Equilibration: Allow the vial of solid Bicalutamide-d4 to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of Bicalutamide-d4. For example, for 1 mL of a 10 mM stock

solution, weigh 4.344 mg (Molecular Weight: 434.40 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

Bicalutamide-d4. For a 10 mM solution, if you weighed 4.344 mg, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may aid dissolution, but avoid excessive heat.

Verification: Visually inspect the solution to ensure there are no undissolved particulates. The

solution should be clear.

Aliquoting: For long-term storage and to minimize freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Storage and Stability
Proper storage is essential to maintain the integrity and stability of Bicalutamide-d4 stock

solutions.

Table 2: Recommended Storage Conditions

Form
Storage
Temperature

Stability Container

Solid -20°C[6] ≥ 4 years[6]
Original, tightly sealed

vial

Stock Solution (in

DMSO)
-20°C Up to 6 months[5]

Tightly sealed, light-

protecting vials

Stock Solution (in

Ethanol/DMF)
-20°C Up to 6 months[5]

Tightly sealed, light-

protecting vials

Aqueous Solutions Not Recommended ≤ 1 day[6] N/A
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Key Storage Recommendations:

Solid Compound: Store the solid Bicalutamide-d4 at -20°C in its original, tightly sealed

container.[6]

Stock Solutions: Aliquot and store stock solutions at -20°C. Avoid repeated freeze-thaw

cycles.

Aqueous Solutions: Bicalutamide and its deuterated form are sparingly soluble and unstable

in aqueous buffers.[6] It is not recommended to store aqueous solutions for more than one

day.[6] For experiments requiring aqueous dilutions, prepare them fresh from the organic

stock solution immediately before use.

Visualizing the Workflow and Storage Guidelines
To further clarify the experimental process and storage best practices, the following diagrams

have been generated.
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Stock Solution Preparation Workflow

Start: Obtain Solid Bicalutamide-d4

Equilibrate to Room Temperature

Weigh Desired Amount

Add Anhydrous DMSO

Vortex to Dissolve

Visually Verify Dissolution

Aliquot into Single-Use Vials

Preparation Complete

Click to download full resolution via product page

Caption: Workflow for Bicalutamide-d4 Stock Solution Preparation.
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Storage and Handling Guidelines

Solid Bicalutamide-d4 Stock Solution (in Organic Solvent) Aqueous Working Solutions

Store at -20°C
in original vial

Store at -20°C in aliquots
Avoid freeze-thaw cycles

Prepare Fresh Before Use
Do not store > 24 hours

Click to download full resolution via product page

Caption: Recommended Storage Conditions for Bicalutamide-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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